Cas no 2680739-03-9 (benzyl N-(5-cyano-4-fluoro-2-methylphenyl)carbamate)

• Product Name: benzyl N-(5-cyano-4-fluoro-2-methylphenyl)carbamate
• CAS No: 2680739-03-9
• MF: C₁₆H₁₃FN₂O₂
• MW: 284.285027265549
• CID: 5634480
• PubChem ID: 165919746
• Update Time: 2025-06-08

benzyl N-(5-cyano-4-fluoro-2-methylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28286836
• 2680739-03-9
• benzyl N-(5-cyano-4-fluoro-2-methylphenyl)carbamate

• Inchi： 1S/C16H13FN2O2/c1-11-7-14(17)13(9-18)8-15(11)19-16(20)21-10-12-5-3-2-4-6-12/h2-8H,10H2,1H3,(H,19,20)
• InChI Key： TYSVHEUMCSKFGP-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=CC(=C(C)C=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 284.09610582g/mol
• Monoisotopic Mass: 284.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 62.1Ų

Additional information on benzyl N-(5-cyano-4-fluoro-2-methylphenyl)carbamate

Comprehensive Overview of Benzyl N-(5-cyano-4-fluoro-2-methylphenyl)carbamate (CAS No. 2680739-03-9)

Benzyl N-(5-cyano-4-fluoro-2-methylphenyl)carbamate (CAS No. 2680739-03-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the carbamate family, which is widely recognized for its versatility in drug design and crop protection. The presence of functional groups such as cyano, fluoro, and methyl enhances its reactivity and potential applications in various chemical syntheses.

In recent years, the demand for fluorinated compounds has surged due to their unique properties, such as increased metabolic stability and bioavailability. Benzyl N-(5-cyano-4-fluoro-2-methylphenyl)carbamate aligns with this trend, making it a subject of interest for researchers exploring novel pharmaceutical intermediates or agrochemical precursors. Its structural features also make it a candidate for studies on enzyme inhibition and molecular targeting.

One of the most frequently searched questions in the scientific community is: "What are the applications of fluorinated carbamates in drug discovery?" This compound provides a compelling answer, as its fluoro and cyano substituents contribute to its potential as a building block for anticancer agents or antimicrobial drugs. Additionally, its benzyl carbamate moiety offers protective group utility in peptide synthesis, a topic often explored in organic chemistry forums.

From an industrial perspective, Benzyl N-(5-cyano-4-fluoro-2-methylphenyl)carbamate is valued for its role in high-yield synthetic routes. Researchers are increasingly focusing on green chemistry and sustainable synthesis, and this compound's efficient preparation methods align with these goals. Its stability under various conditions also makes it a reliable candidate for scale-up production.

Another hot topic in the field is the structure-activity relationship (SAR) of carbamate derivatives. The methyl and cyano groups in this compound offer insights into how subtle modifications can influence biological activity. This has led to discussions in medicinal chemistry circles about optimizing such compounds for targeted therapies.

In summary, Benzyl N-(5-cyano-4-fluoro-2-methylphenyl)carbamate (CAS No. 2680739-03-9) represents a multifaceted compound with broad applicability in drug development, agrochemical innovation, and material science. Its unique structural attributes and alignment with current research trends ensure its continued relevance in scientific exploration.